Cas no 1006487-02-0 (3-methyl-1-(2,2,3,3-tetrafluoropropyl)-1H-pyrazol-4-amine)

• Product name: 3-methyl-1-(2,2,3,3-tetrafluoropropyl)-1H-pyrazol-4-amine
• CAS No: 1006487-02-0
• MF: C₇H₉F₄N₃
• MW: 211.160074949265
• CID: 5692085
• PubChem ID: 19622843

3-methyl-1-(2,2,3,3-tetrafluoropropyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• CS-0282642
• EN300-1112208
• 3-METHYL-1-(2,2,3,3-TETRAFLUOROPROPYL)-1H-PYRAZOL-4-AMINE
• 3-METHYL-1-(2,2,3,3-TETRAFLUORO-PROPYL)-1H-PYRAZOL-4-YLAMINE
• 1006487-02-0
• 1H-Pyrazol-4-amine, 3-methyl-1-(2,2,3,3-tetrafluoropropyl)-
• 3-methyl-1-(2,2,3,3-tetrafluoropropyl)-1H-pyrazol-4-amine

• Inchi： 1S/C7H9F4N3/c1-4-5(12)2-14(13-4)3-7(10,11)6(8)9/h2,6H,3,12H2,1H3
• InChI Key： QMUFRCKPYHJSQE-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CN1C=C(C(C)=N1)N)F

Computed Properties

• Exact Mass: 211.07325995g/mol
• Monoisotopic Mass: 211.07325995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 263.3±40.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-methyl-1-(2,2,3,3-tetrafluoropropyl)-1H-pyrazol-4-amine

Comprehensive Overview of 3-methyl-1-(2,2,3,3-tetrafluoropropyl)-1H-pyrazol-4-amine (CAS No. 1006487-02-0)

3-methyl-1-(2,2,3,3-tetrafluoropropyl)-1H-pyrazol-4-amine (CAS No. 1006487-02-0) is a fluorinated pyrazole derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic amines, which are widely studied for their bioactivity and potential applications in drug discovery. The presence of the tetrafluoropropyl group enhances its lipophilicity, making it a promising candidate for optimizing pharmacokinetic profiles in medicinal chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their stability and metabolic resistance. Researchers are particularly interested in 3-methyl-1-(2,2,3,3-tetrafluoropropyl)-1H-pyrazol-4-amine as a building block for designing novel enzyme inhibitors or receptor modulators. Its pyrazole core is a common pharmacophore found in FDA-approved drugs, such as celecoxib, highlighting its therapeutic relevance. The compound's CAS No. 1006487-02-0 is frequently searched in scientific databases, reflecting its growing importance in synthetic chemistry.

From an industrial perspective, 3-methyl-1-(2,2,3,3-tetrafluoropropyl)-1H-pyrazol-4-amine is synthesized through multi-step organic reactions, often involving nucleophilic substitution and cyclization techniques. Advanced analytical methods like NMR spectroscopy and high-resolution mass spectrometry are employed to verify its purity and structural integrity. Environmental concerns regarding fluorinated organic compounds have also spurred studies on its biodegradability, aligning with the global push for green chemistry principles.

The compound's potential extends to material science, where its fluorine-rich structure could contribute to developing hydrophobic coatings or specialty polymers. As sustainability becomes a key focus, researchers are exploring eco-friendly synthesis routes for CAS No. 1006487-02-0 to reduce waste and energy consumption. This aligns with frequent search queries about "fluorinated pyrazole applications" and "sustainable synthesis of heterocycles," indicating strong market interest.

In conclusion, 3-methyl-1-(2,2,3,3-tetrafluoropropyl)-1H-pyrazol-4-amine represents a versatile chemical entity with cross-disciplinary applications. Its CAS No. 1006487-02-0 serves as a critical identifier for researchers investigating structure-activity relationships or molecular design. With ongoing advancements in catalytic fluorination and computational chemistry, this compound is poised to play a significant role in next-generation scientific innovations.